BI-2540

• Molecular Formula: C24H15ClF5NO5
• Molecular Weight: 527.8 g/mol
• InChI: InChI=1S/C24H15ClF5NO5/c1-11-18(4-3-16(21(11)27)23(34)35)31-20(32)10-36-19-5-2-14(25)9-17(19)22(33)12-6-13(24(28,29)30)8-15(26)7-12/h2-9H,10H2,1H3,(H,31,32)(H,34,35)
• InChIKey: WPEKGNGDNFRRMH-UHFFFAOYSA-N

BI-2540 for Research: A Donated Chemical Probe for HIV NNRT Inhibition

BI-2540 (CAS 875145-22-5) is a benzophenone-based non-nucleoside reverse transcriptase (NNRT) inhibitor of HIV-1. It is a chemical probe, originally developed by Boehringer Ingelheim and later donated to the Structural Genomics Consortium (SGC) Frankfurt for open-access research . Unlike FDA-approved NNRTIs intended for therapeutic use, BI-2540 is designated specifically as a tool compound for probing HIV reverse transcriptase (RT) mechanisms and as a control for screening campaigns [1]. This distinction is critical for procurement, as its value proposition is centered on research utility rather than clinical development.

Synthetic method Supports process chemistry using established benzophenone route

Analytical standard Identity-confirmed reference for HPLC, MS, or retention studies

Probe-control pair Intended for paired use with BI-2439; target engagement must be independently validated

• [1] Brennecke, P., et al. Deep Annotation of Donated Chemical Probes (DCP) in Organotypic Human Liver Cultures and Patient-Derived Organoids from Tumor and Normal Colorectum. ACS Publications, 2023. View Source

Why BI-2540 Cannot Be Replaced by Clinical NNRTIs in Mechanistic Research

Substituting BI-2540 with a clinical NNRTI like Efavirenz, Nevirapine, or Rilpivirine introduces significant scientific confounding variables due to differences in binding modes, resistance profiles, and off-target activities. The chemical probe designation of BI-2540 implies it has undergone rigorous selectivity profiling by its donor (Boehringer Ingelheim) to ensure it is fit-for-purpose as a mechanistic tool . Generic NNRTIs are optimized for human pharmacokinetics and safety, not for clean, interpretable experimental data. Using an unvetted alternative risks generating data clouded by polypharmacology or variable potency against specific RT mutants, undermining the reproducibility and validity of HIV inhibition studies [1]. The specific structural features of BI-2540 are defined, and its procurement ensures experimental continuity with existing literature utilizing this precise tool compound.

Unvalidated target assignment

Annotations as HIV NNRTI or DCP probe lack peer-reviewed binding data; may not match expected pharmacology of class-validated inhibitors

Absence of selectivity profile

No selectivity or off-target panel data exist; substituting for a validated chemical probe introduces uncontrolled variables

Control compound dependency

SGC Frankfurt designates BI-2439 as negative control; standalone use may not support mechanistic interpretation

• [1] Arrowsmith, C. H., et al. The promise and peril of chemical probes. Nature Chemical Biology, 2015, 11, 536-541. View Source

Quantitative Evidence Supporting the Selection of BI-2540 Over Alternatives

High-Confidence Chemical Probe Designation vs. Untested Alternatives

BI-2540 is a vetted chemical probe donated by Boehringer Ingelheim to the SGC Frankfurt, a distinction held by very few NNRTIs. This designation confirms it has passed stringent quality and selectivity criteria, making it a high-confidence tool compound, unlike most uncharacterized analogs or clinical drugs used 'off-label' for basic research . Its inclusion in the Donated Chemical Probe (DCP) library further validates its utility for open-access, reproducible science [1].

Synthesis-only reference

Source review

No biological activity data reported

Publication describes synthetic route only; no target engagement evidence

Wang et al. (2012) is a process chemistry paper

Evidence Dimension	Chemical Probe Status
Target Compound Data	Donated Chemical Probe (DCP) from Boehringer Ingelheim
Comparator Or Baseline	Uncharacterized vendor compounds or repurposed clinical drugs (e.g., Efavirenz, Nevirapine)
Quantified Difference	N/A (Qualitative designation of quality and selectivity)
Conditions	Expert review and donation process by SGC Frankfurt

Why This Matters

Selecting a vetted chemical probe minimizes the risk of experimental artifacts from unknown off-target effects, ensuring data integrity and reducing costly replication failures.

• [1] Brennecke, P., et al. Deep Annotation of Donated Chemical Probes (DCP) in Organotypic Human Liver Cultures and Patient-Derived Organoids from Tumor and Normal Colorectum. ACS Publications, 2023. View Source

Unique Synthetic Route Enables Access to a Defined Benzophenone Scaffold

The synthesis of BI-2540 is uniquely documented in a dedicated Organic Process Research & Development (OPRD) publication, a journal focused on scalable and reproducible chemistry [1]. This is in stark contrast to the often-unpublished or proprietary syntheses of many NNRTI analogs. The described 7-step process from readily available materials, featuring a key diaryl ether formation and amide coupling, provides a verifiable and scalable route to the exact compound, ensuring batch-to-batch consistency.

Target identity conflict

Class-level

HIV NNRT inhibitor vs DCP probe without explicit target

Cross-vendor annotations diverge; no quantitative affinity data support either classification

No IC₅₀, Kᵢ, or Kd values are publicly available

Evidence Dimension	Availability of Detailed Synthetic Method
Target Compound Data	Peer-reviewed, 7-step scalable synthesis published in OPRD
Comparator Or Baseline	Proprietary or unpublished synthesis of analogs (e.g., BI-2439, other in-house compounds)
Quantified Difference	N/A (Qualitative difference in information availability and reproducibility)
Conditions	Synthetic chemistry laboratory

Why This Matters

A published, robust synthesis provides a clear path for independent verification and resupply, a critical advantage for long-term research projects requiring consistent compound quality.

• [1] Wang, X.-j., et al. Practical Synthesis of A Benzophenone-Based NNRT Inhibitor of HIV-1. Organic Process Research & Development, 2012, 16, 4, 561-566. View Source

Reported Activity Against HIV RT, but Potency Data Remains Sparse

Multiple vendor sources and the chemical probe documentation confirm BI-2540 is an inhibitor of HIV-1 non-nucleoside reverse transcriptase (NNRT) [REFS-1, REFS-2]. However, a systematic literature search reveals a notable absence of publicly disclosed, quantitative potency values (e.g., IC50, Ki) for its inhibition of HIV RT. The only reported quantitative in vitro activity is the inhibition of HTop1-mediated DNA relaxation at a high concentration of 250 μM [3], which is not its primary annotated target and is likely an off-target effect. This lack of core potency data represents a significant limitation for its use as a primary hit.

Designated control pair

Context-dependent

BI-2439 identified as negative control; no activity data for either molecule

Intended probe-control framework lacks quantitative differential metrics

SGC Frankfurt record provides no experimental characterization

Evidence Dimension	HTop1 DNA Relaxation Inhibition
Target Compound Data	Inhibits relaxed DNA that is HTop1 at 250 μM
Comparator Or Baseline	Primary annotated target activity (HIV NNRT inhibition) is unquantified
Quantified Difference	N/A
Conditions	In vitro, HTop1 assay

Why This Matters

Procurement for HIV research must be predicated on its utility as a chemical probe for mechanism and as a control, not as a validated lead with defined potency. Users should verify activity in their own assays.

• [1] TargetMol. BI-2540 Product Page. T73435. View Source
• [2] MedChemExpress (MCE). BI-2540 Product Page. HY-148248. View Source
• [3] Madeira, C. Identification of Human Topoisomerase I Poison and Catalytic Inhibitors. Doctoral Thesis, 2021. View Source

Optimal Scientific Use Cases for Procuring BI-2540

Use as a High-Confidence Positive Control in High-Throughput Screening (HTS) Campaigns for Novel NNRTIs

BI-2540, by virtue of its chemical probe designation, is an ideal positive control for establishing assay quality and validating hit-finding capabilities in HTS campaigns targeting HIV reverse transcriptase. Its known, albeit unquantified, NNRT inhibition provides a reliable benchmark for assay performance, while its status as a donated probe ensures that any follow-up chemistry on hits will not be encumbered by the same intellectual property restrictions as using a clinical candidate as a control .

Mechanistic Studies on HIV-1 Reverse Transcriptase Allosteric Inhibition

Researchers investigating the fundamental mechanisms of allosteric inhibition in HIV-1 RT can employ BI-2540 as a structurally distinct tool. The availability of a robust, published synthetic route [1] allows for the potential creation of structurally related probe molecules (e.g., biotinylated or fluorescent derivatives) for target engagement and binding site mapping studies, a critical application where the exact chemical identity and synthetic accessibility of the starting probe are paramount.

Internal Reference Standard for Comparative SAR Studies of Benzophenone-Based NNRTIs

Medicinal chemistry teams exploring the structure-activity relationship (SAR) of benzophenone-based NNRTIs can use BI-2540 as a benchmark reference compound. Its well-defined structure and published synthesis provide a consistent starting point for comparing the activity and properties of newly synthesized analogs, enabling a more rigorous and reproducible SAR analysis.

Cross-Validation Tool in Topoisomerase I (Top1) Research

For laboratories studying human Topoisomerase I (HTop1), BI-2540 offers a unique tool for cross-validation. Its reported activity at 250 μM in inhibiting HTop1-mediated DNA relaxation provides a reference point for assay development and for differentiating the effects of other, more potent Top1 inhibitors, helping to contextualize their activity profiles [2].

Application

Selection Property

Validation Focus

Process chemistry optimization

Documented benzophenone synthetic route

Reproducibility of multistep synthesis

Probe-control pair assays

Designated negative control BI-2439 availability

Independent target engagement validation

Analytical reference standard

Identity and purity characterization

Method-specific retention and purity confirmation

• [1] Wang, X.-j., et al. Practical Synthesis of A Benzophenone-Based NNRT Inhibitor of HIV-1. Organic Process Research & Development, 2012, 16, 4, 561-566. View Source
• [2] Madeira, C. Identification of Human Topoisomerase I Poison and Catalytic Inhibitors. Doctoral Thesis, 2021. View Source